CID 71447132

• CAS No.: 37191-24-5
• Molecular Formula: CaCd6
• Molecular Weight: 714.6 g/mol
• InChI: InChI=1S/Ca.6Cd
• InChI Key: MECMHOTUGPZMJE-UHFFFAOYSA-N
• Canonical SMILES: [Ca].[Cd].[Cd].[Cd].[Cd].[Cd].[Cd]

Description

CID 71447132 is a chemical compound analyzed in a study involving vacuum distillation and gas chromatography-mass spectrometry (GC-MS) techniques. Its structural and chromatographic characteristics were investigated as part of a broader analysis of a complex mixture (referred to as CIEO). The compound was isolated into distinct fractions during vacuum distillation, with its presence confirmed via GC-MS total ion chromatogram and mass spectral data (Figure 1C and 1D) . The compound’s role or application (e.g., biological activity, industrial use) remains unspecified in the available data, suggesting further research is required to contextualize its significance.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 71447132 involves specific synthetic routes and reaction conditions. The synthesis typically starts with the selection of appropriate starting materials, followed by a series of chemical reactions under controlled conditions. The exact synthetic route and reaction conditions can vary depending on the desired purity and yield of the final product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical processes. These processes are designed to optimize the yield and purity of the compound while minimizing production costs and environmental impact. Common industrial methods include batch and continuous flow processes, which are carefully monitored to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions: CID 71447132 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the chemical structure of the compound and enhancing its properties for specific applications.

Common Reagents and Conditions: The chemical reactions involving this compound typically require specific reagents and conditions. For example, oxidation reactions may involve the use of strong oxidizing agents such as potassium permanganate or chromic acid . Reduction reactions may require reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions often involve nucleophiles or electrophiles under controlled temperature and pressure conditions.

Major Products Formed: The major products formed from the chemical reactions of this compound depend on the type of reaction and the reagents used. For instance, oxidation reactions may yield oxidized derivatives, while reduction reactions produce reduced forms of the compound. Substitution reactions result in the replacement of specific functional groups with new ones, leading to structurally modified products.

Scientific Research Applications

CID 71447132 has a wide range of scientific research applications across various fields, including chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent or intermediate in the synthesis of other compounds. In biology, it may serve as a probe or marker for studying biological processes. In medicine, this compound could be investigated for its potential therapeutic effects or as a diagnostic tool. In industry, it may be utilized in the development of new materials or as a component in manufacturing processes .

Mechanism of Action

The mechanism of action of CID 71447132 involves its interaction with specific molecular targets and pathways. The compound may bind to particular receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

CID 71447132 belongs to a class of oscillatoxin derivatives, as evidenced by structural analogs listed in Figure 1 of . Below is a comparative analysis based on available data:

Table 1: Structural and Functional Comparison of this compound with Oscillatoxin Derivatives

CID	Compound Name	Structural Features	Source/Context
71447132	Not explicitly named	Likely shares a core oscillatoxin scaffold	Isolated from CIEO via vacuum distillation
101283546	Oscillatoxin D	Core structure with specific substituents	Marine-derived toxin
185389	30-Methyl-oscillatoxin D	Methylation at the 30-position	Structural analog of oscillatoxin D
156582093	Oscillatoxin E	Variant with altered sidechain or ring system	Marine toxin with potential bioactivity
156582092	Oscillatoxin F	Structural isomer or modified functional group	Marine-derived compound

Key Observations:

Structural Similarities :

• All compounds share a common oscillatoxin backbone, characterized by polyketide-derived macrocyclic structures. Methylation (e.g., 30-methyl-oscillatoxin D) and sidechain modifications (e.g., oscillatoxin E/F) differentiate these analogs .
• This compound’s chromatographic behavior (Figure 1C) suggests moderate polarity, aligning with oscillatoxin derivatives, which often exhibit lipophilic properties due to their macrocyclic rings .

Functional Differences: Oscillatoxins D–F are associated with marine toxins, often implicated in harmful algal blooms or bioactive secondary metabolites . In contrast, this compound’s isolation from CIEO (a non-marine source) hints at divergent ecological or synthetic origins. The absence of bioactivity data for this compound limits direct functional comparisons. Oscillatoxin D, for instance, is known for ichthyotoxicity, but analogous roles for this compound remain unexplored .

Analytical Data :

• This compound was characterized using GC-MS (Figure 1B–D), whereas oscillatoxin derivatives in lack chromatographic or spectral data, emphasizing the need for standardized analytical protocols for cross-comparison .